Cas no 64118-09-8 (2-{bicyclo[2.2.1]heptan-2-yl}acetonitrile)

2-{Bicyclo[2.2.1]heptan-2-yl}acetonitrile is a bicyclic nitrile compound characterized by its rigid norbornane framework and reactive cyano functional group. This structure imparts stability and steric selectivity, making it valuable in synthetic organic chemistry, particularly in the preparation of complex bicyclic derivatives. The compound’s strained ring system enhances reactivity in cycloaddition and nucleophilic substitution reactions, while the acetonitrile moiety offers versatility for further functionalization. Its well-defined stereochemistry is advantageous for chiral synthesis applications. Suitable for use as an intermediate in pharmaceuticals, agrochemicals, and materials science, this compound is typically handled under controlled conditions due to its potential sensitivity to hydrolysis or thermal decomposition.
2-{bicyclo[2.2.1]heptan-2-yl}acetonitrile structure
64118-09-8 structure
Product Name:2-{bicyclo[2.2.1]heptan-2-yl}acetonitrile
CAS No:64118-09-8
MF:C9H13N
MW:135.206222295761
MDL:MFCD17276632
CID:1670139
PubChem ID:260932
Update Time:2025-10-22

2-{bicyclo[2.2.1]heptan-2-yl}acetonitrile Chemical and Physical Properties

Names and Identifiers

    • Bicyclo[2.2.1]heptane-2-acetonitrile
    • 2-{bicyclo[2.2.1]heptan-2-yl}acetonitrile
    • 2-(BICYCLO[2.2.1]HEPTAN-2-YL)ACETONITRILE
    • 27108-25-4
    • 2-Norbornaneacetonitrile, exo-
    • 64118-09-8
    • EN300-254884
    • NSC-92769
    • 2-(2-bicyclo[2.2.1]heptanyl)acetonitrile
    • SCHEMBL92838
    • NSC92769
    • 2-cyanomethylnorbornane
    • DTXSID60949865
    • G53621
    • AKOS012322578
    • CS-0242761
    • (Bicyclo[2.2.1]heptan-2-yl)acetonitrilato
    • 2-(6-bicyclo[2.2.1]heptanyl)acetonitrile
    • Z1079178860
    • MDL: MFCD17276632
    • Inchi: 1S/C9H13N/c10-4-3-9-6-7-1-2-8(9)5-7/h7-9H,1-3,5-6H2
    • InChI Key: KZBGLYZJWBLKLA-UHFFFAOYSA-N
    • SMILES: N#CCC1CC2CCC1C2

Computed Properties

  • Exact Mass: 135.10489
  • Monoisotopic Mass: 135.104799419g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 1
  • Complexity: 176
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 3
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 23.8Ų

Experimental Properties

  • PSA: 23.79

2-{bicyclo[2.2.1]heptan-2-yl}acetonitrile Pricemore >>

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Additional information on 2-{bicyclo[2.2.1]heptan-2-yl}acetonitrile

Compound CAS No. 64118-09-8: 2-{bicyclo[2.2.1]heptan-2-yl}acetonitrile

The compound with CAS No. 64118-09-8, commonly referred to as 2-{bicyclo[2.2.1]heptan-2-yl}acetonitrile, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique bicyclic structure, which consists of a bicyclo[2.2.1]heptane framework attached to an acetonitrile group. The bicyclo[2.2.1]heptane moiety imparts rigidity and stability to the molecule, while the acetonitrile group introduces electronic functionality, making it a versatile building block for various applications.

Recent studies have highlighted the potential of CAS No. 64118-09-8 in drug discovery and development processes. Its rigid bicyclic structure allows for precise control over molecular interactions, which is crucial in designing bioactive compounds with high specificity and potency. Researchers have explored its use as a scaffold for constructing complex molecules with tailored pharmacokinetic properties, such as improved solubility and bioavailability.

In addition to its role in medicinal chemistry, CAS No. 64118-09-8 has found applications in the synthesis of advanced materials, including polymers and liquid crystals. The combination of the bicyclic framework and the acetonitrile group enables the formation of self-assembled structures with unique mechanical and electronic properties, making it a valuable component in nanotechnology research.

From a synthetic standpoint, the preparation of CAS No. 64118-09-8 involves a multi-step process that typically begins with the synthesis of the bicyclo[2.2.1]heptane derivative followed by functionalization with an acetonitrile group using methods such as nucleophilic substitution or coupling reactions under catalytic conditions.

Recent advancements in asymmetric synthesis have also enabled the enantioselective preparation of CAS No. 64118-09-8, which is critical for applications requiring chirality-specific properties, such as in pharmaceuticals or chiral recognition systems.

Furthermore, computational studies using density functional theory (DFT) have provided insights into the electronic structure and reactivity of CAS No. 64118-09-8, revealing its potential as an intermediate in organocatalytic reactions or as a ligand in transition metal complexes.

In terms of safety considerations, while CAS No. 64118-09-8 is not classified as a hazardous chemical under standard conditions, proper handling procedures should be followed to ensure worker safety and environmental protection during its synthesis and use.

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